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Compound of Interest

Compound Name:
Fmoc-L-Lys(Boc)-O-CH2-Ph-

OCH2-CH2-COOH

CAS No.: 1356004-85-7

Cat. No.: B6289881

Get Quote

Executive Summary
3-(4-hydroxymethylphenoxy)propionic acid (CAS: 101366-61-4), commonly referred to as the

HMPP linker or the Sheppard’s acid-labile handle, represents a critical evolution in Solid-Phase

Organic Synthesis (SPOS). Unlike the classic Wang resin, where the linker is built directly onto

the polystyrene backbone, HMPP is a discrete "handle" designed to be coupled to amino-

functionalized supports (e.g., Amino-PEGA, Tentagel, or aminomethyl polystyrene).

This guide dissects the HMPP linker’s utility in synthesizing C-terminal peptide acids and small

molecules, providing a validated framework for its synthesis, attachment, and cleavage

dynamics.

Structural Anatomy & Chemical Logic
The HMPP linker is an acid-labile tether. Its design relies on the electronic properties of the p-

alkoxybenzyl alcohol system to facilitate clean cleavage under acidic conditions while

maintaining stability during base-mediated deprotection steps (e.g., Fmoc removal).
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Chemical Architecture
Anchor Point (Propionic Acid): A carboxylic acid tail (

spacer) allows for stable amide bond formation with amino-functionalized resins. This amide
bond is chemically inert to both TFA (cleavage) and Piperidine (deprotection).

Electronic Modulator (Phenoxy Ether): The oxygen atom at the para position of the benzene

ring acts as a strong electron-donating group (EDG).

Release Site (Benzylic Alcohol): The site of payload attachment. Upon acid treatment, the C-

O bond breaks, generating a resonance-stabilized quinone methide-like carbocation,

releasing the peptide as a free acid.

Visualization of the Cleavage Mechanism
The following diagram illustrates the protonation and subsequent carbocation formation that

drives the cleavage event.

Figure 1: Acid-catalyzed cleavage mechanism driven by p-alkoxy resonance stabilization.
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Synthesis of the Linker
While commercially available, in-house synthesis allows for higher purity control and cost

reduction in large-scale campaigns.

Validated Synthetic Route
Reaction: Alkylation of 4-hydroxybenzaldehyde followed by reduction.

Alkylation:

Reagents: 4-Hydroxybenzaldehyde (1.0 eq), 3-Bromopropionic acid (1.2 eq), NaOH (2.5

eq).
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Conditions: Reflux in water/ethanol (1:1) for 6 hours.

Workup: Acidify to pH 2 with HCl. Precipitate the intermediate: 3-(4-

formylphenoxy)propionic acid.

Reduction:

Reagents: Intermediate (from step 1), Sodium Borohydride (

, 0.5 eq).

Conditions: Stir in aqueous NaOH (0.5 M) at 0°C to RT for 2 hours.

Purification: Acidify to precipitate the crude product. Recrystallize from water or Ethyl

Acetate/Hexane.

Yield Target: >85% overall.

Operational Protocol: Resin Loading & Synthesis
This section details the conversion of an amino-resin into an HMPP-functionalized support and

the subsequent loading of the first amino acid.

Step 1: Coupling HMPP to Amino-Resin
Resin: Aminomethyl polystyrene or Amino-PEGA (Loading: 0.4–0.8 mmol/g).

Activation: DIC (Diisopropylcarbodiimide) / HOBt (Hydroxybenzotriazole).

Stoichiometry: 3 eq HMPP linker : 3 eq DIC : 3 eq HOBt relative to resin loading.

Solvent: DMF (Dimethylformamide).

Time: 2–4 hours at Room Temperature.

QC Check: Kaiser Test (Ninhydrin). The resin must be negative (colorless), indicating all free

amines are capped with the linker.

Step 2: Loading the First Amino Acid (Esterification)
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The formation of the ester bond between the HMPP hydroxyl group and the first amino acid is

the most critical step. Poor loading leads to deletion sequences.

Method A: Symmetric Anhydride (Standard)

Prepare Anhydride: Dissolve Fmoc-AA-OH (10 eq) in DCM. Add DIC (5 eq). Stir 20 min at

0°C. Evaporate solvent and redissolve in minimal DMF.

Coupling: Add the anhydride solution to the HMPP-resin. Add DMAP (0.1 eq) as a catalyst.

Time: 1–2 hours.

Capping: Wash resin, then treat with Acetic Anhydride/Pyridine/DCM to cap unreacted

hydroxyls.

Method B: Mitsunobu Reaction (For Sterically Hindered AA)

Reagents: Fmoc-AA-OH (5 eq), Triphenylphosphine (

, 5 eq), DIAD (5 eq).

Solvent: Dry THF or DCM.

Note: Excellent for loading Fmoc-Pro-OH or bulky residues where esterification is sluggish.

SPOS Workflow Diagram
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Figure 2: Operational workflow for HMPP-mediated Solid Phase Peptide Synthesis.
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Cleavage Dynamics & Scavenging
The HMPP linker requires high concentrations of Trifluoroacetic Acid (TFA) for cleavage. The

cleavage mechanism generates a reactive carbocation (see Figure 1) which must be quenched

to prevent alkylation of sensitive residues (Trp, Met, Tyr).

Standard Cleavage Cocktail (Reagent K equivalent)
Component Percentage (v/v) Function

TFA 90 - 95%
Proton source; cleaves ester &

side-chain PGs.

Water 2.5% Hydrolysis of the ester linkage.

TIS (Triisopropylsilane) 2.5%
Scavenger for trityl/t-butyl

cations.

DODT / EDT 2.5%

Scavenger for reactive linker

carbocations (protects

Trp/Met).

Protocol:

Wash resin with DCM to remove DMF traces.

Add cleavage cocktail (10 mL per gram of resin).

Shake for 2–3 hours at room temperature.

Filter resin and precipitate filtrate in cold Diethyl Ether.

Troubleshooting & Optimization
Diketopiperazine (DKP) Formation

Problem: When the second amino acid is Proline or Glycine, the dipeptide ester can cyclize

and cleave itself from the resin prematurely during Fmoc removal.
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Solution: Use the Trityl linker for Pro/Gly C-terminal peptides instead of HMPP, or use bulky

protecting groups on the amide backbone (e.g., Hmb protection) to sterically hinder

cyclization.

Racemization during Loading
Cause: DMAP (used in esterification) can cause racemization of Cys and His.

Solution: Avoid DMAP for Cys/His loading. Use the Mitsunobu condition or pre-formed

symmetrical anhydrides with minimal base exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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